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Compound of Interest

Compound Name: NSC 135130

Cat. No.: B3050185 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Initial investigations to produce an in-depth technical guide on NSC 135130 and its structural

analogs have revealed a significant lack of publicly available biological data for this specific

compound. NSC 135130 has been identified as (S)-methyl 2-((tert-butoxycarbonyl)

(methyl)amino)-3-methylbutanoate, a derivative of the amino acid valine with a tert-

butyloxycarbonyl (Boc) protecting group and N-methylation. Its CAS number is 24164-05-5 and

the molecular formula is C12H23NO4.

While this compound is commercially available and belongs to a class of molecules (Boc-

protected amino acids) that are fundamental in peptide synthesis and drug discovery, specific

studies detailing its biological activity, mechanism of action, or anticancer properties are not

readily accessible in the public domain. Searches of extensive databases, including the

National Cancer Institute's (NCI) Developmental Therapeutics Program (DTP) public data, did

not yield specific screening results or quantitative data such as IC50 values for NSC 135130.

The primary role of Boc-protected amino acids, including N-methylated versions like NSC
135130, is to serve as building blocks in the synthesis of peptides. The Boc group protects the

amino functionality to allow for controlled, sequential addition of amino acids to a growing

peptide chain. N-methylation is a common strategy in medicinal chemistry to enhance the

pharmacological properties of peptides, such as increasing their resistance to enzymatic

degradation and improving cell permeability.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b3050185?utm_src=pdf-interest
https://www.benchchem.com/product/b3050185?utm_src=pdf-body
https://www.benchchem.com/product/b3050185?utm_src=pdf-body
https://www.benchchem.com/product/b3050185?utm_src=pdf-body
https://www.benchchem.com/product/b3050185?utm_src=pdf-body
https://www.benchchem.com/product/b3050185?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Given the absence of specific biological data for NSC 135130, a detailed technical guide

focusing solely on this compound and its direct analogs with quantitative data and signaling

pathways is not feasible at this time.

Proposed Pivot: A Technical Guide on N-Methylated
Amino Acids in Drug Discovery
We propose to broaden the scope of this guide to focus on the role and applications of N-

methylated amino acids as a class in drug discovery and development. This would still provide

a highly relevant and valuable technical resource for the target audience.

This expanded guide would include:

Introduction to N-Methylated Amino Acids:

Chemical structure and properties.

Impact of N-methylation on peptide conformation and biological activity.

Synthesis of N-Methylated Amino Acids and Peptides:

Detailed experimental protocols for the synthesis of Boc-protected N-methylated amino

acids.

Methods for incorporating these building blocks into peptides.

Pharmacological Advantages of N-Methylation:

Enhanced Proteolytic Stability: A discussion on how N-methylation prevents enzymatic

cleavage, leading to longer in vivo half-lives of peptide drugs. This section would include a

table with comparative data of methylated vs. non-methylated peptide stability.

Increased Cell Permeability: An explanation of how N-methylation can improve the oral

bioavailability and cell penetration of peptide-based therapeutics.

Conformational Control: How N-methylation influences the secondary structure of

peptides, which can be crucial for target binding.
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Case Studies of N-Methylated Peptides in Drug Development:

Examples of successful therapeutic peptides that incorporate N-methylated amino acids,

with available quantitative data on their efficacy and selectivity.

Signaling Pathways Modulated by N-Methylated Peptide Analogs:

Diagrams of relevant signaling pathways where N-methylated peptide drugs have shown

activity, created using Graphviz as requested.

Experimental Protocols:

Detailed methodologies for assessing the biological activity of peptides containing N-

methylated amino acids, such as cytotoxicity assays and protease stability assays.

This revised focus would allow for the creation of a comprehensive and data-rich technical

guide that fulfills the core requirements of the original request, including data tables, detailed

protocols, and Graphviz diagrams, while addressing the current limitations in available

information on NSC 135130 specifically.

Below is an example of a Graphviz diagram that could be included in the proposed guide,

illustrating a general experimental workflow for the synthesis and evaluation of a peptide

containing an N-methylated amino acid.
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Peptide Synthesis

Biological Evaluation

Start with Resin Support Fmoc Deprotection Couple First Amino Acid Fmoc Deprotection Couple Boc-N-Me-Amino Acid
(e.g., Boc-N-Me-Val-OH) Fmoc Deprotection Couple Subsequent Amino Acids Cleavage from Resin

and Side-Chain Deprotection Purified Peptide

Proteolytic Stability Assay
(e.g., with Trypsin)

Cell Permeability Assay
(e.g., PAMPA)

Cytotoxicity Assay
(e.g., MTT on Cancer Cell Lines)

Target Binding Assay
(e.g., SPR or ELISA)

Data Analysis
(IC50, Ki determination)

Click to download full resolution via product page

Experimental workflow for peptide synthesis and evaluation.

We believe this proposed direction will provide a valuable and actionable resource for the

intended audience. We await your feedback on this suggested pivot.

To cite this document: BenchChem. [In-depth Technical Guide on NSC 135130: A Protected
Amino Acid Derivative]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3050185#nsc-135130-structural-analogs-and-
derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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